Cas no 2171895-24-0 (N-(2,2,2-trifluoroethyl)methoxycarbohydrazide)

• Product Name: N-(2,2,2-trifluoroethyl)methoxycarbohydrazide
• CAS No: 2171895-24-0
• MF: C₄H₇F₃N₂O₂
• MW: 172.105791330338
• CID: 5908474
• PubChem ID: 165506419
• Update Time: 2025-05-25

N-(2,2,2-trifluoroethyl)methoxycarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)methoxycarbohydrazide
• EN300-1276054
• 2171895-24-0

• Inchi： 1S/C4H7F3N2O2/c1-11-3(10)9(8)2-4(5,6)7/h2,8H2,1H3
• InChI Key： BCISFXXVGHADKU-UHFFFAOYSA-N
• SMILES： FC(CN(C(=O)OC)N)(F)F

Computed Properties

• Exact Mass: 172.04596196g/mol
• Monoisotopic Mass: 172.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on N-(2,2,2-trifluoroethyl)methoxycarbohydrazide

N-(2,2,2-Trifluoroethyl)methoxycarbohydrazide (CAS No: 2171895-24-0)

N-(2,2,2-Trifluoroethyl)methoxycarbohydrazide is a highly specialized organic compound with the CAS number 2171895-24-0. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural properties and potential applications in drug development and advanced materials. The molecule consists of a methoxycarbohydrazide group attached to a trifluoroethyl moiety, which imparts distinctive electronic and steric characteristics.

The synthesis of N-(2,2,2-Trifluoroethyl)methoxycarbohydrazide involves a multi-step process that typically begins with the preparation of the trifluoroethyl group. This is often achieved through electrophilic fluorination or nucleophilic substitution reactions, depending on the starting material. The methoxycarbohydrazide component is then introduced via a coupling reaction, often utilizing coupling agents such as carbodiimides or mixed carbonates to facilitate the formation of the hydrazone bond.

Recent studies have highlighted the potential of N-(2,2,2-Trifluoroethyl)methoxycarbohydrazide in medicinal chemistry. Its trifluoromethyl group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability due to its lipophilic nature and resistance to enzymatic degradation. Researchers have explored its use as a building block for constructing bioactive molecules with improved drug-like properties.

In terms of physical properties, N-(2,2,2-Trifluoroethyl)methoxycarbohydrazide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its chemical stability under various conditions has been thoroughly investigated, revealing its resistance to hydrolysis under neutral and mildly acidic conditions.

The application of N-(2,2,2-Trifluoroethyl)methoxycarbohydrazide extends beyond pharmaceuticals into materials science. Its ability to form stable covalent bonds makes it a valuable precursor in the synthesis of advanced polymers and hybrid materials. Recent advancements in polymer chemistry have demonstrated its role in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

In conclusion, N-(2,2,2-Trifluoroethyl)methoxycarbohydrazide (CAS No: 2171895-24-0) stands as a versatile compound with promising applications across multiple disciplines. Its unique structure and favorable properties make it an invaluable tool for researchers in organic synthesis and materials development.